Dichloro(1,5-cyclooctadiene)ruthenium(II)

Specification

• CAS No.: 50982-12-2
• Molecular Formula: C8H12Cl2Ru
• Molecular Weight: 280.2 g/mol
• IUPAC Name: (5Z)-cycloocta-1,5-diene;dichlororuthenium
• Standard InChI: InChI=1S/C8H12.2ClH.Ru/c1-2-4-6-8-7-5-3-1;;;/h1-2,7-8H,3-6H2;2*1H;/q;;;+2/p-2/b2-1-,8-7?
• Standard InChI Key: DMRVBCXRFYZCPR-PGUQZTAYSA-L
• Isomeric SMILES: C1C/C=C\CCC=C1.Cl[Ru]Cl
• SMILES: C1CC=CCCC=C1.Cl[Ru]Cl
• Canonical SMILES: C1CC=CCCC=C1.Cl[Ru]Cl

Introduction

Chemical Identity and Structure

Dichloro(1,5-cyclooctadiene)ruthenium(II) exists in both monomeric and polymeric forms, with slight variations in physical properties and reactivity. The compound consists of a ruthenium(II) metal center coordinated to a cycloocta-1,5-diene ligand (COD) and two chloride ligands. Its IUPAC name is (1Z,5Z)-cycloocta-1,5-diene;ruthenium(2+);dichloride, and it possesses a unique three-dimensional arrangement that contributes to its catalytic activity.

The basic molecular formula is C8H12Cl2Ru with a molecular weight of approximately 280.16 g/mol. Interestingly, the compound is reported under two different CAS registry numbers in the literature: 50982-13-3 and 50982-12-2, which may correspond to different forms or preparation methods of the compound.

Structural Characteristics

The compound features a central ruthenium atom in the +2 oxidation state coordinated to a 1,5-cyclooctadiene ligand that binds through two carbon-carbon double bonds. The coordination geometry around the ruthenium center can be described as distorted octahedral, with the two chloride ligands occupying positions that maximize stability through electronic and steric factors.

The polymeric form, often represented as [RuCl2(COD)]n, consists of multiple ruthenium centers connected through chloride bridges, forming a chain-like structure. This polymeric nature contributes to certain physical properties, including reduced solubility in common organic solvents compared to its monomeric counterparts.

Physical and Chemical Properties

Dichloro(1,5-cyclooctadiene)ruthenium(II) displays distinctive physical and chemical properties that make it valuable for various applications. Understanding these properties is essential for appropriate handling, storage, and utilization in research and industrial settings.

Physical Properties

The compound presents as an orange to brown powder or crystalline solid at room temperature. It is hygroscopic, meaning it readily absorbs moisture from the air, which necessitates storage under inert gas conditions.

Table 1: Physical Properties of Dichloro(1,5-cyclooctadiene)ruthenium(II)

Property	Value
Molecular Weight	280.16 g/mol
Physical State (20°C)	Solid
Appearance	Orange to brown powder/crystal
Melting Point	200-205°C (decomposition)
Boiling Point	153.5°C at 760 mmHg
Flash Point	31.7°C
Chloride Content	23.0-26.0%

Chemical Properties

Chemically, Dichloro(1,5-cyclooctadiene)ruthenium(II) exhibits properties typical of transition metal complexes. The ruthenium center can undergo various transformations, including oxidation, reduction, and ligand substitution reactions. The chloride ligands are particularly labile and can be readily replaced by other ligands such as phosphines, amines, or nitriles, making this compound a versatile starting material for the synthesis of other ruthenium complexes.

The 1,5-cyclooctadiene ligand is firmly bound to the ruthenium center through π-bonding interactions, but can also be displaced under certain reaction conditions, allowing for the preparation of new complexes with different ligand environments.

Synthesis Methods

The synthesis of Dichloro(1,5-cyclooctadiene)ruthenium(II) has been well-documented in the chemical literature, with several approaches available depending on the desired form and purity of the final product.

Laboratory Synthesis

The most common synthetic approach involves the reaction of ruthenium trichloride hydrate with 1,5-cyclooctadiene under reducing conditions. This reaction typically proceeds in alcoholic solvents, where the solvent also serves as a reducing agent, facilitating the reduction of ruthenium(III) to ruthenium(II).

The polymeric form [RuCl2(COD)]n is often the initial product of such syntheses and serves as an important precursor for the preparation of monomeric ruthenium complexes. The polymer can be cleaved by nitrogen donor ligands such as nitriles, resulting in complexes with the general formula [RuCl2(COD)(L)2], where L represents a nitrile ligand.

Structure Elucidation

Research by Ashworth et al. has provided significant insights into the structural characteristics of cycloocta-1,5-diene complexes of ruthenium(II) containing nitrile ligands. Their work included single-crystal X-ray diffraction studies that revealed the geometry around the ruthenium center, with acetonitrile ligands occupying positions trans to each other in a distorted octahedral arrangement.

Applications and Uses

Dichloro(1,5-cyclooctadiene)ruthenium(II) finds applications across various fields of chemistry due to its catalytic activity and versatility as a synthetic precursor.

Catalytic Applications

The compound demonstrates significant catalytic properties in various organic transformations, including:

• Peptide synthesis: It catalyzes specific coupling reactions important in the formation of peptide bonds.

• Amide formation: It facilitates dehydrogenative coupling of alcohols and amines to form amides, an important transformation in organic synthesis.

• Preparation of 4-aminopyrimidines: It serves as an effective catalyst in the synthesis of these heterocyclic compounds, which are important building blocks in pharmaceutical chemistry.

Precursor for Other Ruthenium Complexes

The polymeric form of Dichloro(1,5-cyclooctadiene)ruthenium(II) serves as a valuable synthetic precursor for the preparation of other ruthenium(II) complexes. The ease with which the halogen bridges in the polymeric structure can be cleaved by nitrogen donor ligands makes it particularly useful for the synthesis of complexes with various ligand environments.

Medicinal Applications

In biomedical research, Dichloro(1,5-cyclooctadiene)ruthenium(II) has shown potential as a metal precursor that can be activated by pH changes in the microenvironment of cancer cells. This property enables the compound to selectively target cancer cells while potentially reducing the side effects typically associated with conventional chemotherapy.